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Compound of Interest

Compound Name: 3,6-Dimethylphthalic anhydride

CAS No.: 5463-50-3

Cat. No.: B186539

Get Quote

CAS: 5463-50-3 | Formula: C₁₀H₈O₃ | Class: Cyclic Acid Anhydride[1]

Part 1: Executive Technical Summary
3,6-Dimethylphthalic anhydride is a specialized reagent utilized in the synthesis of

functionalized phthalimides, fluorophores, and bioactive scaffolds in drug discovery.[1] While

valuable as a structural building block, it presents a high-risk toxicological profile characterized

by potent respiratory and skin sensitization.[1]

Unlike simple irritants, this compound acts as a hapten, capable of modifying endogenous

proteins to trigger irreversible immunological sensitization.[1] Exposure control requires a zero-

tolerance approach to inhalation of dust or vapors, necessitating engineering controls superior

to standard benchtop chemistry.[1]

Part 2: Chemical & Physical Foundation
Understanding the physical state and reactivity of 3,6-Dimethylphthalic anhydride is the first

line of defense.[1]
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Property Specification Safety Implication

Physical State Solid (Crystalline/Powder)

High risk of airborne dust

generation during

weighing/transfer.[1]

Reactivity Hydrolytically Unstable

Reacts rapidly with

moisture/mucous membranes

to form 3,6-dimethylphthalic

acid (exothermic).[1]

Solubility
Organic solvents (DMSO,

DCM)

Permeates nitrile gloves in

solution; requires laminate or

double-gloving.[1]

Molecular Weight 176.17 g/mol

Low MW facilitates rapid

absorption through

compromised skin or lungs.[1]

Part 3: Toxicological Mechanisms (The "Why")
To manage the risk, one must understand the mechanism.[1] The primary hazard of 3,6-
Dimethylphthalic anhydride is not merely acidic irritation, but immunological sensitization.[1]

The Haptenization Mechanism
Cyclic anhydrides are electrophilic.[1] Upon contact with biological tissue (lung epithelium or

skin), the anhydride ring opens and covalently binds to nucleophilic amino acid residues

(primarily the

-amino group of Lysine) on carrier proteins (e.g., Human Serum Albumin).

This reaction creates a Hapten-Protein Conjugate.[1] The immune system recognizes this

"modified self" protein as foreign, generating IgE antibodies.[1] Subsequent exposures—even

at picomolar concentrations—can trigger anaphylaxis or occupational asthma.[1]

Diagram 1: Mechanism of Sensitization (Hapten Formation)
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Caption: The electrophilic anhydride ring covalently modifies lysine residues on host proteins,

creating immunogenic conjugates that drive respiratory sensitization.[1]

Part 4: Hazard Classification (GHS)
The following data is derived from aggregated ECHA notifications and Safety Data Sheets.

Hazard Class Category Code Hazard Statement

Resp. Sens. Cat 1 H334

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled.

Skin Sens. Cat 1 H317
May cause an allergic

skin reaction.[1][2][3]

Eye Dam. Cat 1 H318

Causes serious eye

damage (Corrosive).

[1][2][3][4]

Skin Irrit. Cat 2 H315
Causes skin irritation.

[1][2][3][5][6]

STOT SE Cat 3 H335

May cause respiratory

irritation.[1][2][3][5][6]

[7][8]
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Part 5: Risk Management & Exposure Control
Trustworthy safety relies on redundancy.[1] A single layer of protection (e.g., just a fume hood)

is insufficient for sensitizers.[1]

Hierarchy of Controls Workflow
Diagram 2: Safe Handling Workflow
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Caption: Operational workflow emphasizing containment. Engineering controls take

precedence over PPE.
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Protocol: Decontamination & Quenching
Because anhydrides hydrolyze, waste and spills can be chemically deactivated.[1]

Preparation: Prepare a solution of 5% Sodium Bicarbonate (

) or dilute Sodium Hydroxide (

) in water.

Quenching: Slowly add the anhydride waste to the basic solution.[1] The base catalyzes the

hydrolysis to the corresponding dicarboxylic acid salt (3,6-dimethylphthalate), which is non-

volatile and significantly less hazardous.

Verification: Check pH to ensure neutrality before disposal as chemical waste.

Part 6: Emergency Response Protocols
1. Inhalation (CRITICAL)

Symptom: Wheezing, chest tightness, coughing.[1][6] Note that symptoms may be delayed

by 4-8 hours.[1]

Action: Immediately move to fresh air. Do not wait for symptoms to worsen. Medical

evaluation is mandatory due to the risk of laryngeal edema or delayed asthma.[1]

2. Ocular Contact

Hazard: The anhydride reacts with corneal moisture to form acid, causing severe burns.[1]

Action: Rinse immediately with water for 15 minutes minimum.[1][2][4] Hold eyelids apart.

Time is tissue; seconds of delay can cause permanent opacity.[1]

3. Skin Contact

Action: Brush off dry powder before wetting (to prevent hydrolysis on skin), then wash with

soap and copious water.[1] If a rash develops, consult a dermatologist; you may have

become sensitized.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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